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For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable radioisotope is paramount for the success of various industrial

processes, ranging from non-destructive testing to process control. This guide provides a

comprehensive comparison of two widely used gamma-emitting isotopes: Barium-133 (Ba-

133) and Cobalt-60 (Co-60). By examining their distinct nuclear properties and performance in

key industrial applications, this document aims to equip researchers and professionals with the

necessary information to make informed decisions.

Quantitative Data Summary
The fundamental properties of Ba-133 and Co-60 dictate their suitability for different industrial

applications. A summary of their key characteristics is presented below.
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Property Barium-133 (Ba-133) Cobalt-60 (Co-60)

Half-life 10.551 years[1] 5.27 years[2]

Decay Mode Electron Capture[3] Beta Decay[4][5]

Primary Gamma Ray Energies
81.0 keV, 302.9 keV, 356.0

keV[3]
1173.2 keV, 1332.5 keV[6]

Specific Activity >16 Ci/g[7] ~42 TBq/g (~1100 Ci/g)[5]

Production Method

Neutron irradiation of enriched

Barium-132 in a high-flux

nuclear reactor.[8][9]

Neutron activation of stable

Cobalt-59 in a nuclear reactor.

[5][10]

Industrial Applications and Performance
The differing energy levels of the gamma radiation emitted by Ba-133 and Co-60 are the

primary determinant of their distinct industrial applications.

Barium-133: Precision in Multiphase Flow Measurement
Barium-133 is a cornerstone in the oil and gas industry, primarily utilized as a gamma source

in multiphase flow meters (MPFMs).[1][7] These devices are critical for monitoring the

simultaneous flow of oil, gas, and water in pipelines without the need for separation.

The multiple, lower-energy gamma rays of Ba-133 are advantageous for this application.

Different phases (oil, water, gas) attenuate gamma rays to varying degrees. By measuring the

transmission of multiple gamma energy peaks through the pipe, the relative fractions of each

phase can be accurately determined.[4]

Cobalt-60: High-Penetration for Industrial Radiography
and Sterilization
Cobalt-60's high-energy gamma rays give it significant penetrating power, making it ideal for

applications requiring the inspection of dense materials and the sterilization of bulk products.[5]

[11]
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Industrial Radiography: Co-60 is extensively used for the non-destructive testing of welds,

castings, and other industrial components to identify internal flaws.[6][12] Its high-energy

gammas can penetrate several inches of steel, providing clear images of the internal structure.

[12]

Sterilization: The medical device and food industries rely heavily on Co-60 for sterilization.[5]

[11] The high-energy gamma rays effectively kill microorganisms without significantly

increasing the temperature of the product, a process known as "cold" sterilization.[12]

Experimental Protocols
Detailed methodologies are crucial for the effective implementation of these isotopes in

industrial settings.

Methodology for Multiphase Flow Meter Gamma
Detector Calibration using Ba-133
This protocol outlines the calibration of a gamma detector in a multiphase flow meter using a

Ba-133 source.

Objective: To establish a baseline for the gamma detector to accurately measure phase

fractions.

Procedure:

System Preparation: Ensure the multiphase flow meter is isolated and the section containing

the Ba-133 source and detector is empty of all process fluids.

Empty Pipe Calibration:

Fill the measurement section with air at atmospheric conditions.[4]

Using the system's software, initiate the calibration sequence. The software records the

gamma ray counts at the distinct energy peaks of Ba-133 (e.g., 32 keV, 81 keV, and 356

keV) that pass through the empty pipe.[2] This establishes the "empty pipe" reference.

Single-Phase Fluid Calibration:
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Fill the measurement section with a fluid of known density, typically water.[13]

Record the gamma ray counts for each energy peak. The attenuation of the gamma rays

by the known fluid is used to calibrate the densitometer function of the meter.

Constant Correction:

The software calculates a correction constant based on the known densities of air and the

calibration fluid, and the measured gamma ray attenuation.[13] This constant is then

applied to subsequent measurements to accurately determine the density and composition

of the multiphase flow.

Verification:

Measure the density of the known fluid again to ensure the applied correction results in an

accurate reading within the specified tolerance.[13]

Experimental Protocol for Industrial Radiography using
Co-60
This protocol describes the general procedure for performing industrial radiography on a steel

weldment using a Co-60 source.

Objective: To produce a radiograph that clearly shows any internal defects in the weld.

Equipment:

A Co-60 gamma radiography camera (exposure device).[3]

A sealed Co-60 source.[6]

Radiographic film.

A guide tube and collimator.[3]

Radiation survey meters.

Appropriate personnel protective equipment and radiation shielding.
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Procedure:

Safety First: Cordon off the area and ensure all personnel are at a safe distance. Conduct a

radiation survey of the area before, during, and after the procedure.

Setup:

Position the Co-60 radiography camera at a calculated distance from the weldment to be

inspected.

Place the radiographic film on the opposite side of the weldment.

Attach the guide tube to the camera and position the collimator at the end of the guide

tube to direct the gamma ray beam towards the area of interest on the weld.[3]

Exposure:

From a safe distance, use the remote crank-out mechanism to move the Co-60 source

from its shielded position in the camera, through the guide tube, to the collimator.[3]

Expose the film for a predetermined amount of time, calculated based on the source

activity, source-to-film distance, and the thickness and density of the material being

inspected.

Source Retraction:

At the end of the exposure time, crank the source back into its shielded housing within the

camera.[3]

Verification and Film Processing:

Conduct a radiation survey to confirm the source is fully retracted and shielded.

Remove the exposed film and process it according to the manufacturer's instructions.

The resulting radiograph is then interpreted to identify any potential defects in the weld.

Visualizations
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To further illustrate the application of these isotopes, the following diagrams depict typical

workflows.

Multiphase Flow Measurement with Ba-133
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Caption: Workflow for multiphase flow measurement using a Ba-133 source.

Industrial Radiography with Co-60
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Caption: Workflow for industrial radiography using a Co-60 source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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